Cas no 1803651-72-0 (Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1803651-72-0
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930244
• Update Time: 2025-11-01

Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)7-5(3-14)8(15)16-4-6(7)19-10(11,12)13/h4H,2-3,14H2,1H3,(H2,15,16)
• InChI Key： DFHNNVXAGBFXKS-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803651-72-0): An Overview

Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803651-72-0) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, a trifluoromethoxy substituent, and a pyridine ring, offers a promising scaffold for the development of novel therapeutic agents.

The trifluoromethoxy group in Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate is particularly noteworthy due to its ability to modulate the lipophilicity and metabolic stability of the molecule. This functional group has been shown to enhance the pharmacokinetic properties of various drugs, making it an attractive moiety for drug design. Recent studies have demonstrated that compounds containing this group exhibit improved oral bioavailability and reduced susceptibility to metabolic degradation, which are crucial factors in the development of effective pharmaceuticals.

The aminomethyl group in Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate provides additional opportunities for functionalization and bioconjugation. This group can be readily modified through various chemical reactions, such as reductive amination or coupling with carboxylic acids, to introduce new functionalities or linkers. These modifications can enhance the compound's binding affinity to specific biological targets or improve its delivery to target tissues.

The pyridine ring is a key structural element in many bioactive molecules due to its aromaticity and ability to form hydrogen bonds. In Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate, the pyridine ring contributes to the overall planarity and rigidity of the molecule, which can influence its interaction with biological receptors. Pyridine-containing compounds have been extensively studied for their potential as inhibitors of various enzymes and receptors, including kinases, GPCRs, and ion channels.

Recent research has focused on the potential applications of Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating oxidative stress and inflammation pathways. For example, a study published in the Journal of Medicinal Chemistry reported that Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate significantly reduced neuronal cell death in an in vitro model of Parkinson's disease by inhibiting the activation of microglia and astrocytes.

In addition to its neuroprotective properties, Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate has also shown promise as an antiviral agent. Research conducted at the University of California demonstrated that this compound effectively inhibited the replication of several RNA viruses, including influenza and Zika viruses. The antiviral activity was attributed to its ability to interfere with viral RNA synthesis and protein processing.

The synthetic accessibility of Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution, reductive amination, and esterification. These synthetic routes are scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, Ethyl 2-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803651-72-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new applications and optimize its properties for clinical use.